Cas no 1903-90-8 (6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one)
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyrimidinone, 6-hydroxy-2-(methoxymethyl)-
- 2-(Methoxymethyl)pyrimidine-4,6-diol
- 4-hydroxy-2-(methoxymethyl)-1H-pyrimidin-6-one
- 6-Hydroxy-2-(methoxymethyl)-4(3H)-pyrimidinone
- 2-Methoxymethylpyrimidine-4,6-diol
- 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one
- SCHEMBL2117301
- EN300-131536
- 6-Hydroxy-2-(methoxymethyl)pyrimidin-4(3H)-one
- AKOS025393594
- DB-140708
- BAA90390
- TS-00085
- CS-0303428
- AVELSBXWALYUPN-UHFFFAOYSA-N
- 2-methoxymethyl-pyrimidine-4,6-diol
- 1903-90-8
- SB55920
- AKOS012923436
- DTXSID70701193
-
- MDL: MFCD21337360
- Inchi: 1S/C6H8N2O3/c1-11-3-4-7-5(9)2-6(10)8-4/h2H,3H2,1H3,(H2,7,8,9,10)
- InChI Key: AVELSBXWALYUPN-UHFFFAOYSA-N
- SMILES: O(C)CC1=NC(=CC(N1)=O)O
Computed Properties
- Exact Mass: 156.05349212g/mol
- Monoisotopic Mass: 156.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 70.9Ų
Experimental Properties
- Density: 1.41
- Melting Point: 210 ºC (dec.)
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM133202-1g |
2-(methoxymethyl)pyrimidine-4,6-diol |
1903-90-8 | 97% | 1g |
$346 | 2021-08-05 | |
| Chemenu | CM133202-1g |
2-(methoxymethyl)pyrimidine-4,6-diol |
1903-90-8 | 97% | 1g |
$407 | 2023-02-17 | |
| Matrix Scientific | 114808-1g |
2-(Methoxymethyl)pyrimidine-4,6-diol, 97% |
1903-90-8 | 97% | 1g |
$529.00 | 2023-09-06 | |
| Enamine | EN300-131536-0.05g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 0.05g |
$323.0 | 2023-02-15 | ||
| Enamine | EN300-131536-0.1g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 0.1g |
$339.0 | 2023-02-15 | ||
| Enamine | EN300-131536-0.25g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 0.25g |
$354.0 | 2023-02-15 | ||
| Enamine | EN300-131536-0.5g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 0.5g |
$370.0 | 2023-02-15 | ||
| Enamine | EN300-131536-1.0g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-131536-2.5g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 2.5g |
$754.0 | 2023-02-15 | ||
| Enamine | EN300-131536-5.0g |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one |
1903-90-8 | 5.0g |
$1115.0 | 2023-02-15 |
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one
Introduction to 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1903-90-8)
6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural framework and versatile biological activities. This compound, identified by the chemical abstracts service number CAS No. 1903-90-8, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this pyrimidine derivative incorporates functional groups that make it a valuable scaffold for synthesizing novel therapeutic agents.
The compound belongs to the dihydropyrimidinone class, which is well-documented for its pharmacological properties. Specifically, the presence of a hydroxyl group at the 6-position and an isopropylidene (methoxymethyl) group at the 2-position contributes to its reactivity and biological significance. These features enable 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one to participate in various chemical transformations, making it a versatile intermediate in organic synthesis.
Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds like dihydropyrimidinones in developing new drugs. The structural motif of 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one has been explored for its potential in modulating enzyme activities and interacting with biological targets. For instance, studies have demonstrated its role as a precursor in synthesizing compounds with antimicrobial and anti-inflammatory properties.
In the realm of drug discovery, the compound's ability to serve as a building block for more complex molecules has been leveraged to design novel therapeutic agents. Researchers have utilized 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one to develop inhibitors targeting various disease pathways. Notably, its derivatives have shown promise in preclinical studies for their ability to inhibit kinases and other enzymes involved in cancer progression.
The synthesis of 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions, followed by functional group modifications to introduce the desired substituents. The reaction pathway underscores the compound's versatility as a synthetic intermediate.
From a biochemical perspective, the hydroxyl group and isopropylidene moiety in 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one play critical roles in determining its biological activity. These functional groups allow for interactions with proteins and enzymes, which is essential for drug efficacy. Furthermore, the compound's solubility profile has been optimized for better bioavailability, making it an attractive candidate for further pharmacological investigation.
Current research trends indicate that 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one could be instrumental in addressing emerging therapeutic challenges. For example, studies are exploring its potential in developing treatments for neurodegenerative diseases by targeting specific enzymatic pathways associated with these conditions. The compound's structural features make it a promising candidate for modulating protein-protein interactions relevant to disease mechanisms.
The pharmaceutical industry has recognized the value of 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one as a key intermediate in drug development pipelines. Its incorporation into novel molecules has led to several patents and ongoing clinical trials investigating its derivatives' efficacy and safety profiles. These developments underscore the compound's significance in advancing therapeutic strategies across multiple therapeutic areas.
In conclusion, 6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1903-90-8) represents a cornerstone in pharmaceutical chemistry due to its structural complexity and biological relevance. Its role as a synthetic intermediate and therapeutic agent continues to drive innovation in drug discovery. As research progresses, this compound is expected to contribute further to addressing unmet medical needs through targeted therapies.
1903-90-8 (6-hydroxy-2-(methoxymethyl)-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)